Cas no 29091-40-5 (4-Methyl-2,1,3-benzoxadiazole)

4-Methyl-2,1,3-benzoxadiazole is a heterocyclic compound featuring a fused benzene and oxadiazole ring system with a methyl substituent at the 4-position. This structure imparts unique electronic and photophysical properties, making it valuable in applications such as fluorescent labeling, organic synthesis, and materials science. Its stability and reactivity as a building block enable precise modifications for tailored functionalities. The compound's rigid aromatic framework enhances its utility in designing luminescent materials and optoelectronic devices. Additionally, its well-defined chemical behavior facilitates controlled reactions in synthetic pathways. These characteristics make 4-Methyl-2,1,3-benzoxadiazole a versatile intermediate for advanced research and industrial applications.
4-Methyl-2,1,3-benzoxadiazole structure
4-Methyl-2,1,3-benzoxadiazole structure
Product Name:4-Methyl-2,1,3-benzoxadiazole
CAS No:29091-40-5
MF:C7H6N2O
MW:134.13534116745
MDL:MFCD00100600
CID:240226
PubChem ID:584114
Update Time:2025-06-07

4-Methyl-2,1,3-benzoxadiazole Chemical and Physical Properties

Names and Identifiers

    • 4-Methylbenzo[c][1,2,5]oxadiazole
    • 2,1,3-Benzoxadiazole,4-methyl-
    • 4-Methyl-Benzo(1,2,5)Oxadiazole
    • 2,1,3-Benzoxadiazole,4-methyl
    • 4-Methyl-2,1,3-benzoxadiazole
    • 4-Methyl-benz[1,2,5]oxadiazol
    • 4-methyl-benz[1,2,5]oxadiazole
    • 4-methyl-benzo[1,2,5]oxadiazole
    • 4-Methyl-benzofurazan
    • 2,1,3-Benzoxadiazole, 4-methyl-
    • 4-Methylbenzofurazan
    • methylbenzfurazan
    • AMBZ0246
    • PTXJEYIAUIOTSH-UHFFFAOYSA-N
    • 4-Methyl-2,1,3-benzoxadiazole #
    • 6202AJ
    • AM85704
    • TRA0036599
    • SY011026
    • AB0
    • 4-methyl-2, 1, 3-benzoxadiazole
    • 29091-40-5
    • AKOS006229612
    • AS-31337
    • CS-0058599
    • SCHEMBL762439
    • DTXSID10342741
    • A876528
    • CHEBI:194893
    • 4-Methyl-2,1,3-benzoxadiazole, AldrichCPR
    • FT-0744175
    • MFCD00100600
    • 4-Methylbenzo[1,2,5]oxadiazole
    • 4-Methyl-2 pound not1 pound not3-benzoxadiazole
    • EN300-85133
    • DB-068064
    • MDL: MFCD00100600
    • Inchi: 1S/C7H6N2O/c1-5-3-2-4-6-7(5)9-10-8-6/h2-4H,1H3
    • InChI Key: PTXJEYIAUIOTSH-UHFFFAOYSA-N
    • SMILES: O1N=C2C=CC=C(C)C2=N1

Computed Properties

  • Exact Mass: 134.04800
  • Monoisotopic Mass: 134.048012819g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.9
  • XLogP3: 1.5

Experimental Properties

  • Density: 1.229
  • Boiling Point: 209.2 ºC
  • Flash Point: 82.0 ºC
  • PSA: 38.92000
  • LogP: 1.53120

4-Methyl-2,1,3-benzoxadiazole Security Information

4-Methyl-2,1,3-benzoxadiazole Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Methyl-2,1,3-benzoxadiazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY011026-0.25g
4-Methyl-2,1,3-benzoxadiazole
29091-40-5 >97%
0.25g
¥396.00 2025-04-15
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY011026-1g
4-Methyl-2,1,3-benzoxadiazole
29091-40-5 >97%
1g
¥890.00 2025-04-15
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY011026-5g
4-Methyl-2,1,3-benzoxadiazole
29091-40-5 >97%
5g
¥2575.00 2025-04-15
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY011026-10g
4-Methyl-2,1,3-benzoxadiazole
29091-40-5 >97%
10g
¥4590.00 2025-04-15
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY011026-25g
4-Methyl-2,1,3-benzoxadiazole
29091-40-5 >97%
25g
¥8250.00 2025-04-15
TRC
M434340-50mg
4-Methyl-2,1,3-benzoxadiazole
29091-40-5
50mg
$ 50.00 2022-06-03
TRC
M434340-100mg
4-Methyl-2,1,3-benzoxadiazole
29091-40-5
100mg
$ 65.00 2022-06-03
TRC
M434340-500mg
4-Methyl-2,1,3-benzoxadiazole
29091-40-5
500mg
$ 185.00 2022-06-03
Alichem
A019095742-1g
4-Methylbenzo[c][1,2,5]oxadiazole
29091-40-5 97%
1g
$278.76 2023-09-02
Alichem
A019095742-5g
4-Methylbenzo[c][1,2,5]oxadiazole
29091-40-5 97%
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